Cas no 1803850-46-5 (Ethyl 4-fluoro-5-hydroxynicotinate)

• Product Name: Ethyl 4-fluoro-5-hydroxynicotinate
• CAS No: 1803850-46-5
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4905562
• Update Time: 2025-05-21

Ethyl 4-fluoro-5-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-5-hydroxynicotinate

• Inchi： 1S/C8H8FNO3/c1-2-13-8(12)5-3-10-4-6(11)7(5)9/h3-4,11H,2H2,1H3
• InChI Key： YPTJXMNFYWMWHR-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CC=1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-fluoro-5-hydroxynicotinate

Ethyl 4-fluoro-5-hydroxynicotinate (CAS No. 1803850-46-5): A Comprehensive Overview

Ethyl 4-fluoro-5-hydroxynicotinate (CAS No. 1803850-46-5) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Ethyl 4-fluoro-5-hydroxynicotinate consists of a nicotinic acid derivative with an ethyl ester group and a fluorine substituent at the 4-position. This configuration imparts distinct reactivity and biological activity, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery programs. The presence of both hydroxyl and fluoro groups enhances its versatility, enabling diverse chemical modifications and biological interactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of fluorinated nicotinic acid derivatives. These compounds have shown promise in modulating various biological pathways, including inflammation, metabolism, and neurodegeneration. Specifically, studies have highlighted the role of fluoro-substituted nicotinic acids in enhancing the binding affinity to certain enzymes and receptors, which could lead to the development of more effective drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of Ethyl 4-fluoro-5-hydroxynicotinate is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design and synthesize novel molecules with enhanced therapeutic efficacy. For instance, modifications at the hydroxyl and fluoro positions have been explored to optimize solubility, bioavailability, and target specificity. These efforts have resulted in several promising candidates that are currently undergoing preclinical evaluation.

The synthesis of Ethyl 4-fluoro-5-hydroxynicotinate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of cutting-edge chemical techniques in modern drug development.

Beyond its pharmaceutical applications, Ethyl 4-fluoro-5-hydroxynicotinate has found utility in biochemical research as a probe for understanding enzyme mechanisms and metabolic pathways. Its interaction with various biological targets has provided insights into key cellular processes, contributing to a deeper understanding of disease mechanisms. This has opened up new avenues for developing targeted therapies based on rational drug design principles.

The chemical properties of Ethyl 4-fluoro-5-hydroxynicotinate also make it an attractive candidate for material science applications. Fluorinated compounds are known for their unique electronic and optical properties, which can be exploited in the development of advanced materials for electronics, coatings, and sensors. Ongoing research is exploring these possibilities, further expanding the potential applications of this versatile compound.

In conclusion, Ethyl 4-fluoro-5-hydroxynicotinate (CAS No. 1803850-46-5) represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and functional properties make it a valuable tool for researchers across multiple disciplines. As scientific understanding continues to evolve, the role of this compound is expected to grow, driving innovation in pharmaceuticals, materials science, and beyond.